Methyl (2R)-2-amino-4,4,4-trifluorobutanoate;hydrochloride

• IUPAC Name: methyl (2R)-2-amino-4,4,4-trifluorobutanoate;hydrochloride
• InChI: InChI=1S/C5H8F3NO2.ClH/c1-11-4(10)3(9)2-5(6,7)8;/h3H,2,9H2,1H3;1H/t3-;/m1./s1
• InChI Key: LGGNXCVKSJMQRV-AENDTGMFSA-N
• Canonical SMILES: COC(=O)C(CC(F)(F)F)N.Cl
• Isomeric SMILES: COC(=O)[C@@H](CC(F)(F)F)N.Cl
• Molecular Formula: C5H9ClF3NO2
• Molecular Weight: 207.58 g/mol
• CAS RN: 922178-67-4

Description

“Methyl (2R)-2-amino-4,4,4-trifluorobutanoate;hydrochloride” is a fluorinated amino acid derivative. The trifluorobutanoate part suggests that it has a four-carbon chain with three fluorine atoms attached to the terminal carbon. The 2-amino indicates the presence of an amino group on the second carbon, and the methyl ester group (-COOCH3) is likely attached to the carboxylic acid end of the butanoate chain.

Molecular Structure Analysis

The molecular structure of this compound would likely show a linear four-carbon chain with three fluorine atoms on the terminal carbon, an amino group on the second carbon, and a methyl ester group on the other end. The exact 3D conformation would depend on the specific stereochemistry at the chiral center.

Chemical Reactions Analysis

The compound contains several functional groups (amino, ester, and trifluoromethyl) that could participate in various chemical reactions. For example, the amino group could engage in reactions typical of amines, and the ester group could undergo hydrolysis or transesterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, the trifluoromethyl group could influence its polarity, acidity, and reactivity. The compound’s solubility would likely be influenced by the polar amino and ester groups.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s intended for biological applications, its activity would likely depend on how it interacts with biological targets. The presence of the amino group might allow it to mimic the behavior of amino acids or neurotransmitters.

Future Directions

The future research directions for this compound could be vast, depending on its intended applications. It could be explored for potential uses in medicinal chemistry, materials science, or as a building block for more complex molecules.